Cas no 2172558-58-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo4.1.0heptane-1-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo4.1.0heptane-1-carboxylic acid
• CAS No: 2172558-58-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6000513
• PubChem ID: 165567970
• Update Time: 2025-05-22

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo4.1.0heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo4.1.0heptane-1-carboxylic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[4.1.0]heptane-1-carboxylic acid
• EN300-1566848
• 2172558-58-4

• Inchi： 1S/C26H28N2O5/c29-23(28-14-6-7-17-15-26(17,28)24(30)31)12-5-13-27-25(32)33-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22H,5-7,12-16H2,(H,27,32)(H,30,31)
• InChI Key： FRAQIKZGWPXDMP-UHFFFAOYSA-N
• SMILES： OC(C12CC1CCCN2C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo4.1.0heptane-1-carboxylic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo4.1.0heptane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2172558-58-4, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo4.1.0heptane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl chain, and a bicyclic azabicyclo[4.1.0]heptane framework. The combination of these structural elements makes it a unique compound with diverse applications.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc moiety is widely used as a protecting group in solid-phase peptide synthesis due to its stability and ease of removal under specific conditions. In this compound, the Fmoc group plays a crucial role in stabilizing the molecule during synthesis and ensuring its bioavailability when used in biological systems.

The azabicyclo[4.1.0]heptane core of this compound adds significant rigidity and structural integrity to the molecule. This bicyclic system is known for its ability to adopt various conformations, making it highly versatile in interactions with biological targets. Recent research has shown that such bicyclic frameworks can enhance the pharmacokinetic properties of drugs, including improved solubility and prolonged half-life.

The presence of the butanoyl chain introduces flexibility into the molecule, allowing for interactions with a wide range of biological targets. This chain also serves as a site for potential modifications, enabling researchers to tailor the compound for specific applications. For instance, modifications to the butanoyl chain can influence the molecule's lipophilicity, which is critical for its absorption and distribution within the body.

One of the most promising applications of this compound lies in its potential use as a drug delivery agent. The combination of its rigid bicyclic core, flexible side chains, and protective groups makes it an ideal candidate for targeted drug delivery systems. Recent advancements in nanotechnology have enabled the use of such compounds as carriers for therapeutic agents, ensuring their precise delivery to diseased tissues while minimizing systemic side effects.

In addition to its role in drug delivery, this compound has shown potential in enzyme inhibition studies. The Fmoc group and azabicyclo[4.1.0]heptane core provide excellent binding affinities to specific enzyme active sites, making it a valuable tool in the development of enzyme inhibitors for therapeutic purposes.

Recent research has also explored the use of this compound in materials science applications. Its unique structural properties make it a candidate for advanced materials such as self-healing polymers and stimuli-responsive materials. The ability to modify the butanoyl chain further enhances its versatility in these applications.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo4.1.0heptane-1-carboxylic acid (CAS No. 2172558-58-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, incorporating key functional groups such as Fmoc, azabicyclo[4.1.0]heptane, and butanoyl, positions it as a valuable tool in drug development, material science, and beyond.